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Introduction

Patient-derived organoids (PDOs) have emerged as a pivotal preclinical model, offering a
three-dimensional, physiologically relevant platform that recapitulates the heterogeneity of a
patient's tumor.[1][2][3] This technology allows for robust drug screening and personalized
medicine approaches.[3][4][5] CTPI-2 is a third-generation inhibitor of the mitochondrial citrate
carrier SLC25A1.[6][7] By targeting a key node in cellular metabolism, CTPI-2 presents a
promising anti-cancer strategy, particularly against cancer stem cells (CSCs) which are often
resistant to conventional therapies.[6][8][9] These application notes provide a comprehensive
guide for the utilization of CTPI-2 in PDO-based research, from initial drug sensitivity screening
to downstream mechanistic analyses.

Mechanism of Action of CTPI-2

CTPI-2 exerts its anti-cancer effects by inhibiting the mitochondrial citrate carrier, SLC25A1,
with a dissociation constant (KD) of 3.5 uM.[6][7][10] SLC25AL1 is crucial for transporting citrate
from the mitochondria to the cytosol, where it serves as a primary source of acetyl-CoA for fatty
acid synthesis and a regulator of glycolysis. By blocking this transporter, CTPI-2 disrupts key
metabolic pathways essential for cancer cell proliferation and survival. Specifically, CTPI-2 has
been shown to:
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« Inhibit Mitochondrial Respiration: It decreases the oxygen consumption rate (OCR) in tumor
spheres.[9][11]

e Regulate Glycolysis: CTPI-2 limits the metabolic plasticity of cancer cells.[6][7][8]

e Induce Synthetic Lethality: It can act synergistically with other chemotherapeutic agents like
cisplatin.[11]

This metabolic targeting makes CTPI-2 a compelling candidate for evaluation in PDOs, which
are known to preserve the metabolic phenotypes of the original tumor.

Signaling Pathway of CTPI-2's Metabolic Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Patient-derived organoids: a promising model for personalized cancer treatment - PMC
[pmc.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

3. Frontiers | Patient-Derived Organoids in Precision Medicine: Drug Screening, Organoid-
on-a-Chip and Living Organoid Biobank [frontiersin.org]

4. Establishment of patient-derived cancer organoids for drug-screening applications |
Springer Nature Experiments [experiments.springernature.com]

5. communities.springernature.com [communities.springernature.com]
6. selleckchem.com [selleckchem.com]

7. medchemexpress.com [medchemexpress.com]

8. cancer-research-network.com [cancer-research-network.com]

9. The mitochondrial citrate carrier, SLC25A1, drives stemness and therapy resistance in
non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

10. bio-techne.com [bio-techne.com]

11. caymanchem.com [caymanchem.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1666463?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666463?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6225812/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6225812/
https://www.mdpi.com/2075-4426/15/8/394
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2021.762184/full
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2021.762184/full
https://experiments.springernature.com/articles/10.1038/s41596-020-0379-4
https://experiments.springernature.com/articles/10.1038/s41596-020-0379-4
https://communities.springernature.com/posts/patient-derived-cancer-organoids-for-drug-screening
https://www.selleckchem.com/products/ctpi-2.html
https://www.medchemexpress.com/ctpi-2.html
https://www.cancer-research-network.com/2020/12/22/ctpi-2-is-a-mitochondrial-citrate-carrier-slc25a1-inhibitor/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6030199/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6030199/
https://www.bio-techne.com/p/small-molecules-peptides/ctpi-2_7794
https://www.caymanchem.com/product/36933/ctpi-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing
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Patient-Derived Organoids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666463#application-of-ctpi-2-in-patient-derived-
organoids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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